Cas no 61467-48-9 (2H-Naphtho[2,1-c]pyran, dodecahydro-7,7,10a-trimethyl-)

2H-Naphtho[2,1-c]pyran, dodecahydro-7,7,10a-trimethyl- structure
61467-48-9 structure
Product Name:2H-Naphtho[2,1-c]pyran, dodecahydro-7,7,10a-trimethyl-
CAS No:61467-48-9
MF:C16H28O
MW:236.392925262451
CID:478242
PubChem ID:13082012
Update Time:2025-04-19

2H-Naphtho[2,1-c]pyran, dodecahydro-7,7,10a-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Naphtho[2,1-c]pyran, dodecahydro-7,7,10a-trimethyl-
    • 7,7,10a-trimethyl-2,4,4a,5,6,6a,8,9,10,10b-decahydro-1H-benzo[f]isochromene
    • 7,7,10a-Trimethyldodecahydro-2H-naphtho[2,1-c]pyran
    • 61467-48-9
    • DTXSID20517620
    • Inchi: 1S/C16H28O/c1-15(2)8-4-9-16(3)13-7-10-17-11-12(13)5-6-14(15)16/h12-14H,4-11H2,1-3H3
    • InChI Key: QRAQUGHEJRTZAI-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C1)CCC1C(C)(C)CCCC12C

Computed Properties

  • Exact Mass: 236.21414
  • Monoisotopic Mass: 236.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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